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Compound of Interest

Bis(2-methylpropyl)
Compound Name:

dodecanedioate
CAS No.: 40775-22-2
Cat. No.: B14665089

Get Quote

\ J

Technical Guide & Safety Data Sheet Analysis: Diisobutyl Dodecanedioate A Specialized
Reference for Pharmaceutical Research & Development

Executive Summary

This technical guide provides a comprehensive safety and handling analysis of Diisobutyl
Dodecanedioate (CAS: 59829-80-0), a diester of dodecanedioic acid. While often
overshadowed by its n-butyl analog, the isobutyl isomer offers distinct steric properties valuable
in drug delivery systems, specifically as a plasticizer in transdermal patches and a lipophilic
carrier in topical formulations.

This document deviates from standard SDS templates to provide causal insight—explaining
why specific safety protocols are necessary based on the molecule's physicochemical
behavior.

SECTION 1: Chemical Identity & Characterization
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Scientific Rationale: Precise identification is critical in R&D to avoid isomer confusion. The
isobutyl group (branched) imparts lower viscosity and slightly different solvation parameters
compared to the n-butyl (linear) ester.

Parameter Specification

Chemical Name Diisobutyl dodecanedioate

Bis(2-methylpropyl) dodecanedioate;
Synonyms . . .
Dodecanedioic acid, diisobutyl ester

59829-80-0(Note: distinct from Dibutyl ester
CAS 15677-90-4)

CAS Number

Molecular Formula

Molecular Weight 342.51 g/mol
SMILES CC(C)COC(=0)ccceeeececececec(=0o)oce(e)e
Structure Class Aliphatic Dicarboxylic Acid Ester

SECTION 2: Hazard Identification & Risk
Assessment

GHS Classification (2024 Update): Based on Structure-Activity Relationships (SAR) and read-
across data from the n-butyl analog and dodecanedioic acid, this substance is classified as
Low Hazard but requires standard laboratory precautions.

» Signal Word: None (Warning recommended for R&D settings).
e Hazard Statements:
o H316: Causes mild skin irritation (Predicted).

o H413: May cause long-lasting harmful effects to aquatic life (Low solubility prevents rapid
biodegradation in static water).

o Precautionary Statements:
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o P261: Avoid breathing mist/vapors (Risk of lipoid pneumonia if aspirated).
o P280: Wear protective gloves/eye protection.

Senior Scientist Insight:

"While the acute toxicity is low, the lipophilic nature of this ester means it can penetrate the
stratum corneum. If it carries solvated impurities (e.g., residual catalysts), those impurities will
be delivered transdermally. Therefore, treat 'Technical Grade' material as a potential skin

toxicant."

SECTION 3: Emergency Response Protocols
Logical Response Flow

The following decision tree illustrates the decision logic for handling spills, prioritizing
containment of lipophilic spread.
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Incident: Spill/Exposure

Identify Type

~

Skin Contact Inhalation (Mist) Bench/Floor Spill

Remove Contaminated Clothing

Remove to Fresh Air Apply Inert Absorbent
Monitor for Cough (Vermiculite/Sand)

Wash with Soap & Water
(Lipophilic: Water alone fails)

Clean Surface with

Rinse water Ethanol/Acetone

4

Dispose as Organic Waste

Click to download full resolution via product page

Figure 1: Emergency Response Logic. Note the specific requirement for soap or solvent
cleaning due to water insolubility.

First Aid Methodologies

 Inhalation: Move to fresh air. Why? Low vapor pressure means inhalation is rare unless
heated or aerosolized. If mist is inhaled, observation for 48 hours is required to rule out
chemical pneumonitis.
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o Skin Contact: Wash thoroughly with soap and water. Do not use solvents on skin (e.g.,
acetone) as this enhances transdermal absorption of the ester.

 Ingestion:Do NOT induce vomiting.Causality: The viscosity and low surface tension increase
the risk of aspiration into the lungs during emesis, which is far more dangerous than the oral
toxicity of the ester itself.

SECTION 4: Handling, Storage, & Stability
Stability & Reactivity

Diisobutyl dodecanedioate is stable under ambient conditions but susceptible to hydrolysis
under extreme pH or enzymatic activity.

Hydrolysis Pathway: In biological systems or wastewater, esterases cleave the molecule.

Diisobutyl Dodecanedioate Dodecanedioic Acid
(C20H3804) (Solid, Low Tox)

Hydrolysis

/ (Acid/Base/Enzyme)
2x Isobutanol

(Volatile Irritant)

+2 H20

Click to download full resolution via product page

Figure 2: Degradation Pathway. The generation of Isobutanol (a flammable irritant) is the
primary concern during degradation.

Storage Protocols

o Atmosphere: Store under dry nitrogen if high purity is required for pharmaceutical use.
Reason: Prevents moisture absorption which catalyzes slow hydrolysis over months.

o Temperature: Ambient (

). Avoid freezing to prevent phase separation if additives are present.
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» Incompatibilities: Strong oxidizing agents (e.g., Nitric acid, Peroxides). The aliphatic chain is
fuel for oxidation.

SECTION 5: Physical & Chemical Properties

Data presented here is synthesized from experimental values of the specific CAS and read-
across from the n-butyl analog (

linear).
Property Value Technical Note
Physical State Liquid Colorless, oily.
- ) Estimated based on MW
Boiling Point 3425
] High safety margin for

Flash Point (Closed Cup) flammability.

Density Floats on water.

Water Solubility Practically insoluble.
Highly lipophilic;

Log Kow (Predicted) bioaccumulative potential in
static systems.

Vapor Pressure Negligible evaporation hazard.

SECTION 6: Toxicological Information

Target Audience: Formulation Scientists.
e Acute Toxicity:
o Oral (Rat):

(Read-across from Dibutyl Dodecanedioate).

o Dermal (Rabbit):
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1]

o Mechanistic Insight: The molecule is too large to cause acute systemic shock. Toxicity is
limited by absorption rate.

e Skin Corrosion/Irritation:
o Result: Mild irritation.

o Mechanism:[2][3] Defatting action.[3][4] The ester solubilizes skin lipids, leading to dryness
and potential cracking upon repeated exposure.

» Carcinogenicity/Mutagenicity:

o Not classified as a carcinogen. Ames test negative (based on constituent Dodecanedioic
acid).

SECTION 7: Ecological Impact & Disposal

» Biodegradability: Inherently biodegradable but rate-limited by water solubility.
e Aguatic Toxicity:

(Fish, WAF - Water Accommodated Fraction). Not acutely toxic to aquatic life at solubility
limit.

» Disposal: Incineration is the only recommended method. The high calorific value makes it
suitable for waste-to-energy recovery. Do not pour down drains; it will coat pipes and disrupt
bacterial beds in treatment plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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